Cas no 5331-13-5 (1-phenylhexane-1,3-dione)

• Product Name: 1-phenylhexane-1,3-dione
• CAS No: 5331-13-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1582444
• PubChem ID: 220036
• Update Time: 2025-04-21

1-phenylhexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-phenylhexane-1,3-dione
• 1-PHENYL-1,3-HEXANEDIONE
• 1-phenyl-1,3-hexadecanedione
• NSC2250
• CTK4J7548
• AC1Q5F1Q
• 1-phenyl-hexane-1,3-dione
• buterylacetophenone
• SureCN3163311
• AC1L581F
• AR-1C5323
• 1-phenyl-1,3-hexadione
• 1-phenyl-1,3-hexadione;1-phenyl-1,3-hexadecanedione;buterylacetophenone;1-phenyl-hexane-1,3-dione;1-PHENYL-1,3-HEXANEDIONE;
• CS-0297061
• AKOS010652636
• 5331-13-5
• EN300-1125650
• Butyrylacetophenon
• DTXSID30277405
• SCHEMBL3163311
• NSC-2250
• 1,3-Hexanedione, 1-phenyl-

• Inchi： 1S/C12H14O2/c1-2-6-11(13)9-12(14)10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3
• InChI Key： WBMJETLNTZLTFE-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.033
• Boiling Point: 294.9°C at 760 mmHg
• Flash Point: 110°C
• Refractive Index: 1.507
• PSA: 34.14000
• LogP: 2.62860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones